1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl(phenyl)methanone
• InChI: InChI=1S/C16H13N3O/c20-15(12-6-2-1-3-7-12)19-11-10-18-14-9-5-4-8-13(14)17-16(18)19/h1-9H,10-11H2
• InChI Key: WXWDLWZLXVEFHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=NC3=CC=CC=C3N21)C(=O)C4=CC=CC=C4
• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• Solubility: 9.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole is a heterocyclic compound that has been extensively studied for its potential pharmaceutical applications. It is a benzimidazole derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole is not fully understood. However, it has been suggested that it may act through various pathways, including inhibition of DNA synthesis, induction of apoptosis, and inhibition of protein kinase activity.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole vary depending on the specific application. For example, in cancer cells, it has been shown to induce cell cycle arrest and apoptosis. In bacterial cells, it has been shown to inhibit cell growth and division. In diabetic rats, it has been shown to decrease blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole in lab experiments is its wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for research on 1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole. One area of interest is its potential use as an anticancer agent, particularly in combination with other chemotherapeutic agents. Additionally, there is potential for its use as an antiviral and antibacterial agent. Further studies are needed to fully understand its mechanism of action and to optimize its potential pharmaceutical applications.

Synthesis Methods

The synthesis of 1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole involves the reaction of o-phenylenediamine and benzoyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction leads to the formation of the desired product, which can be further purified through recrystallization.

Scientific Research Applications

1-benzoyl-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been extensively studied for its potential pharmaceutical applications. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, antibacterial, antifungal, and anti-inflammatory properties. Additionally, it has been studied for its potential use as an antidiabetic and antihypertensive agent.